Cas no 1212149-60-4 (2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid)

• Product Name: 2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid
• CAS No: 1212149-60-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5186976
• PubChem ID: 45934252
• Update Time: 2026-03-05

2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid
• 2-AZABICYCLO[2.2.1]HEPTANE-2-ACETIC ACID
• 690A449
• 2-[(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]aceticacid
• 2-Azabicyclo[2.2.1]heptane-2-acetic acid, (1R,4S)-rel-
• UUDNITWWYBIYOX-RQJHMYQMSA-N
• 2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid

• Inchi： 1S/C8H13NO2/c10-8(11)5-9-4-6-1-2-7(9)3-6/h6-7H,1-5H2,(H,10,11)/t6-,7+/m1/s1
• InChI Key： UUDNITWWYBIYOX-RQJHMYQMSA-N
• SMILES： OC(CN1C[C@@H]2CC[C@H]1C2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid

Introduction to 2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid (CAS No. 1212149-60-4)

2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid (CAS No. 1212149-60-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (1S,4R)-N-methylazabicyclo[2.2.1]heptan-3-yl acetic acid, is characterized by its distinctive bicyclic structure and functional groups, which confer it with a range of biological activities and potential therapeutic applications.

The chemical structure of 2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid consists of a seven-membered azabicyclic ring system with a chiral center at the 1 and 4 positions, and an acetic acid moiety attached to the nitrogen atom at position 2. This configuration imparts the compound with specific stereochemical properties that are crucial for its biological activity and interactions with target proteins.

Recent studies have highlighted the potential of 2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. The compound has been shown to modulate the activity of certain neurotransmitter receptors, such as GABA receptors, which play a critical role in regulating neuronal excitability and synaptic transmission.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid exhibits potent GABA-A receptor agonist activity. This property makes it a potential candidate for the development of new anxiolytic and anticonvulsant drugs. The compound's ability to selectively bind to specific subtypes of GABA-A receptors may also allow for more targeted therapeutic interventions with fewer side effects compared to existing treatments.

Beyond its neurological applications, 2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid has also shown promise in the field of pain management. Preclinical studies have indicated that the compound can effectively reduce nociceptive responses in animal models of chronic pain. This effect is thought to be mediated through its interaction with ion channels involved in pain signaling pathways, such as voltage-gated sodium channels (NaV) and transient receptor potential (TRP) channels.

The pharmacokinetic properties of 2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid have been extensively studied to ensure its suitability for clinical use. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further development into drug formulations.

In terms of safety and toxicity, preclinical studies have demonstrated that 2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments will be necessary to ensure its long-term safety and efficacy in human patients.

The synthesis of 2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-2-yl]acetic acid has been optimized to achieve high yields and purity levels suitable for pharmaceutical applications. Various synthetic routes have been explored, including chiral catalysis and asymmetric synthesis methods, which allow for the efficient production of the desired enantiomer.

In conclusion, 2-[rel-(1S,4R)-2-azabicyclo[2.2.1]heptan-3-y l acetic acid (CAS No. 1